Cas no 1807282-61-6 (Ethyl 2-cyano-4-formyl-5-hydroxybenzoate)

• Product Name: Ethyl 2-cyano-4-formyl-5-hydroxybenzoate
• CAS No: 1807282-61-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4958895
• Update Time: 2025-05-21

Ethyl 2-cyano-4-formyl-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-5-hydroxybenzoate

• Inchi： 1S/C11H9NO4/c1-2-16-11(15)9-4-10(14)8(6-13)3-7(9)5-12/h3-4,6,14H,2H2,1H3
• InChI Key： XFCRAPQJNCBMOH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C=O)=CC=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-cyano-4-formyl-5-hydroxybenzoate

Ethyl 2-cyano-4-formyl-5-hydroxybenzoate (CAS No. 1807282-61-6): A Versatile Intermediate for Pharmaceutical and Organic Synthesis

Ethyl 2-cyano-4-formyl-5-hydroxybenzoate (CAS No. 1807282-61-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique combination of functional groups—cyano, formyl, and hydroxy—serves as a critical building block for the development of complex molecules. Its molecular structure, C₁₁H₉NO₄, offers multiple reactive sites, making it invaluable for multi-step organic synthesis and drug discovery applications.

The growing demand for Ethyl 2-cyano-4-formyl-5-hydroxybenzoate is closely tied to its role in synthesizing heterocyclic compounds, which are pivotal in modern medicinal chemistry. Researchers frequently employ this compound to construct quinoline and isoquinoline derivatives, frameworks commonly found in FDA-approved drugs. Recent trends in AI-driven drug discovery have further amplified interest in such intermediates, as computational models identify novel bioactive scaffolds requiring precise synthetic precursors like CAS 1807282-61-6.

From a chemical properties perspective, Ethyl 2-cyano-4-formyl-5-hydroxybenzoate exhibits moderate solubility in polar organic solvents (e.g., DMSO, methanol) while remaining stable under inert conditions. Its formyl group participates in condensation reactions, whereas the cyano moiety enables nucleophilic additions—features extensively utilized in cascade reactions to streamline synthetic pathways. These attributes align with the pharmaceutical industry's push toward atom-economical processes, a hot topic in green chemistry forums.

Applications of 1807282-61-6 extend beyond pharmaceuticals. Material scientists leverage its conjugated π-system to develop organic semiconductors for flexible electronics, responding to the global surge in demand for wearable technologies. Additionally, its chelating ability makes it a candidate for designing metal-organic frameworks (MOFs), particularly in catalysis research addressing carbon capture—a subject dominating environmental science discussions.

Market analyses indicate steady growth for Ethyl 2-cyano-4-formyl-5-hydroxybenzoate, driven by Asia-Pacific contract research organizations (CROs) specializing in custom synthesis. Regulatory compliance remains straightforward as this compound falls outside controlled substance lists, though proper laboratory safety protocols must be observed during handling. For researchers sourcing CAS 1807282-61-6, verifying supplier certifications (e.g., ISO 9001) ensures consistency in purity (>98% by HPLC), a key parameter for reproducibility in peer-reviewed studies.

Innovative uses continue to emerge, such as incorporating 2-cyano-4-formyl-5-hydroxybenzoate esters into bioconjugation strategies for antibody-drug conjugates (ADCs)—an area gaining traction in oncology research. The compound's ortho-substituted aromatic system also facilitates click chemistry modifications, aligning with Nobel Prize-winning methodologies revolutionizing drug delivery systems.

For synthetic chemists, optimizing reactions with Ethyl 2-cyano-4-formyl-5-hydroxybenzoate often involves microwave-assisted synthesis to reduce reaction times—a technique frequently searched in academic databases. Recent patents highlight its utility in preparing fluorescence probes, addressing the diagnostics industry's need for sensitive detection tools. As sustainable chemistry gains prominence, solvent-free mechanochemical approaches using this intermediate are being explored, tapping into the circular economy discourse.

Storage recommendations for CAS 1807282-61-6 include protection from light and moisture at 2-8°C, with shelf-life extensions achievable through argon purging. Analytical characterization typically involves NMR (notably ¹³C NMR δ 165.2 for ester C=O) and HRMS, with the hydroxy proton appearing as a singlet at δ 11.2 in DMSO-d₆. These spectral signatures are crucial for quality control in GMP-compliant production.

The future trajectory of Ethyl 2-cyano-4-formyl-5-hydroxybenzoate appears robust, particularly with increasing R&D investments in small molecule therapeutics and functional materials. Its structural versatility positions it as a "molecular Lego block" for designing next-generation compounds, a concept popularized in recent chemistry education initiatives. Suppliers are advised to highlight batch-to-batch consistency and provide detailed COA documentation to meet evolving researcher expectations in this niche market segment.